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Introduction
ML358 is a potent and selective antagonist of the Transient Receptor Potential Ankyrin 1

(TRPA1) ion channel. In the model organism Caenorhabditis elegans, the homolog of this

channel, TRPA-1, plays a crucial role in various sensory functions, including mechanosensation

and thermosensation.[1][2][3] The inhibition of TRPA-1 by ML358 offers a valuable tool for

dissecting the molecular pathways underlying these sensory processes and for investigating

the role of TRPA-1 in stress response and aging. These application notes provide a

comprehensive protocol for the use of ML358 in C. elegans culture, including methodologies

for lifespan assays, behavioral analysis, and the investigation of underlying signaling pathways.

Mechanism of Action
ML358 acts as a specific inhibitor of the TRPA1 ion channel. In C. elegans, TRPA-1 is a non-

selective cation channel that is activated by various stimuli, including mechanical stress and

certain chemical compounds.[1][2] Upon activation, TRPA-1 allows the influx of cations,

primarily Ca2+, into the neuron, leading to depolarization and the propagation of a nerve

impulse. This signaling cascade is essential for behaviors such as nose-touch avoidance and

foraging.[1][2][3][4]

Recent studies have also implicated TRPA-1 in the activation of the SKN-1/Nrf2 oxidative

stress response pathway.[5] It is proposed that TRPA-1 can act as a sensor for cellular stress,
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and its activation leads to the downstream activation of SKN-1, a key transcription factor for

genes involved in detoxification and stress resistance. By blocking the TRPA-1 channel, ML358
is expected to inhibit these downstream signaling events, providing a method to study the

physiological consequences of TRPA-1 inhibition.

Quantitative Data Summary
While specific quantitative data for ML358 in C. elegans is not yet widely published, the

following table provides key in vitro data for ML358 and typical concentration ranges used for

chemical compounds in C. elegans studies to guide experimental design.

Parameter Value Source

ML358 IC50 (hTRPA1) 4.8 nM PubChem CID: 53389209

Suggested Starting

Concentration Range for C.

elegans (in vivo)

1 µM - 50 µM

Inferred from common

practices in C. elegans drug

discovery.

Vehicle Dimethyl sulfoxide (DMSO) [6]

Final DMSO Concentration in

Media
≤ 0.5% [6]

Experimental Protocols
Preparation of ML358 Stock Solution

Reagent: ML358 powder.

Solvent: Use 100% Dimethyl sulfoxide (DMSO).[6]

Procedure:

To prepare a 10 mM stock solution, dissolve the appropriate amount of ML358 powder in

DMSO. For example, for a compound with a molecular weight of 358.4 g/mol , dissolve

3.58 mg in 1 mL of DMSO.

Vortex thoroughly to ensure complete dissolution.
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Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

Preparation of NGM Plates with ML358
This protocol describes the preparation of Nematode Growth Medium (NGM) agar plates

containing ML358 for chronic exposure experiments.

Prepare NGM Agar: Prepare NGM agar according to standard protocols. After autoclaving

and cooling the media to approximately 55°C, add the necessary supplements (e.g.,

cholesterol, CaCl₂, MgSO₄).

Adding ML358:

Thaw an aliquot of the ML358 stock solution.

Add the required volume of the ML358 stock solution to the molten NGM agar to achieve

the desired final concentration (e.g., 1 µM, 10 µM, 50 µM).

Ensure the final concentration of DMSO in the media does not exceed 0.5% to avoid

solvent toxicity.[6] A vehicle control plate containing the same concentration of DMSO

without ML358 must be included in all experiments.

Swirl the flask gently but thoroughly to ensure even distribution of the compound.

Pouring Plates: Pour the ML358-containing NGM agar into petri plates and allow them to

solidify.

Seeding Plates: Once solidified, seed the plates with a lawn of E. coli OP50, the standard

food source for C. elegans. Allow the bacterial lawn to grow for 24-48 hours at room

temperature before transferring the worms.

C. elegans Lifespan Assay with ML358
This protocol details a standard lifespan assay to determine the effect of ML358 on the

longevity of C. elegans.

Synchronization of Worms:
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Prepare a synchronized population of L1-stage larvae by bleaching gravid adult worms to

isolate eggs.

Allow the eggs to hatch overnight in M9 buffer without food. This will arrest the worms at

the L1 stage.

Experimental Setup:

Transfer the synchronized L1 larvae to the prepared NGM plates (Control, Vehicle Control,

and various concentrations of ML358).

Incubate the plates at 20°C.

Progeny Inhibition: To prevent progeny from confounding the results, transfer the worms to

fresh plates daily for the first few days of adulthood or add 5-fluoro-2'-deoxyuridine (FUDR)

to the plates once the worms reach the L4/young adult stage.

Scoring Lifespan:

Starting from day 1 of adulthood, score the number of live and dead worms every 1-2

days.

A worm is considered dead if it does not respond to gentle prodding with a platinum wire

pick.

Censor any worms that crawl off the agar, have an "exploded" vulva, or are otherwise lost.

Data Analysis: Generate survival curves using the Kaplan-Meier method and perform

statistical analysis (e.g., log-rank test) to compare the lifespan of worms treated with ML358
to the control groups.

Behavioral Assay: Nose-Touch Response
This assay assesses the function of mechanosensory neurons, where TRPA-1 is known to be

expressed and functional.[1][2][3][4]

Worm Preparation: Use young adult worms that have been cultured on control or ML358-

containing plates.
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Assay Procedure:

Transfer a single worm to a fresh, unseeded NGM plate.

Allow the worm to acclimate for a few minutes.

Gently touch the worm's nose with a fine eyebrow hair attached to a glass capillary.

Observe the worm's response. A normal response is a rapid backward movement

(reversal).

Quantification:

Perform the assay on a population of worms for each condition (e.g., n=30).

Record the percentage of worms that respond with a reversal for each condition.

Compare the response rate of ML358-treated worms to control worms. A significant

decrease in the response rate would suggest that ML358 is inhibiting TRPA-1-mediated

mechanosensation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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